Cas no 1426425-12-8 (3-Iodo-1-methyl-1H-indazol-5-ol)

3-Iodo-1-methyl-1H-indazol-5-ol is a halogenated indazole derivative with significant utility in pharmaceutical and chemical research. Its key structural features—an iodine substituent at the 3-position and a hydroxyl group at the 5-position—make it a versatile intermediate for synthesizing biologically active compounds, particularly in medicinal chemistry. The iodine moiety facilitates further functionalization via cross-coupling reactions, while the methyl group at the 1-position enhances stability. This compound is particularly valuable in the development of kinase inhibitors and other therapeutic agents due to its rigid heterocyclic framework. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
3-Iodo-1-methyl-1H-indazol-5-ol structure
1426425-12-8 structure
Product Name:3-Iodo-1-methyl-1H-indazol-5-ol
CAS No:1426425-12-8
MF:C8H7IN2O
MW:274.058453798294
CID:1090315
PubChem ID:71279721
Update Time:2025-06-07

3-Iodo-1-methyl-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1-methyl-1H-indazol-5-ol
    • 3-iodo-1-methylindazol-5-ol
    • SLOLKCMYGBRNJX-UHFFFAOYSA-N
    • 1426425-12-8
    • SCHEMBL14737465
    • DB-117279
    • BHC42512
    • Inchi: 1S/C8H7IN2O/c1-11-7-3-2-5(12)4-6(7)8(9)10-11/h2-4,12H,1H3
    • InChI Key: SLOLKCMYGBRNJX-UHFFFAOYSA-N
    • SMILES: IC1C2C=C(C=CC=2N(C)N=1)O

Computed Properties

  • Exact Mass: 273.96031g/mol
  • Monoisotopic Mass: 273.96031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38Ų

3-Iodo-1-methyl-1H-indazol-5-ol Pricemore >>

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